Cas no 38604-92-1 (4,4'-Biisoxazole, 3,3',5,5'-tetramethyl-)

• Product Name: 4,4'-Biisoxazole, 3,3',5,5'-tetramethyl-
• CAS No: 38604-92-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 2825136
• PubChem ID: 11458196
• Update Time: 2025-04-21

4,4'-Biisoxazole, 3,3',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Biisoxazole, 3,3',5,5'-tetramethyl-
• 38604-92-1
• DTXSID20466487

• Inchi： 1S/C10H12N2O2/c1-5-9(7(3)13-11-5)10-6(2)12-14-8(10)4/h1-4H3
• InChI Key： LUFVNSPNUXBVBQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 192.089877630Da
• Monoisotopic Mass: 192.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1Ų